Cas no 111727-07-2 (1-Methoxy-3-(trifluoroprop-1-yn-1-yl)benzene)

• Product Name: 1-Methoxy-3-(trifluoroprop-1-yn-1-yl)benzene
• CAS No: 111727-07-2
• MF: C₁₀H₇F₃O
• MW: 200.157193422318
• CID: 5695296
• PubChem ID: 13803276
• Update Time: 2025-06-13

1-Methoxy-3-(trifluoroprop-1-yn-1-yl)benzene Chemical and Physical Properties

Names and Identifiers

• EN300-743746
• 1-Methoxy-3-(3,3,3-trifluoro-1-propyn-1-yl)benzene
• 111727-07-2
• DTXSID301227769
• 1-METHOXY-3-(TRIFLUOROPROP-1-YN-1-YL)BENZENE
• Benzene, 1-methoxy-3-(3,3,3-trifluoro-1-propyn-1-yl)-
• 1-Methoxy-3-(trifluoroprop-1-yn-1-yl)benzene

• Inchi： 1S/C10H7F3O/c1-14-9-4-2-3-8(7-9)5-6-10(11,12)13/h2-4,7H,1H3
• InChI Key： PGKZCRLVWUIVNI-UHFFFAOYSA-N
• SMILES： FC(C#CC1=CC=CC(=C1)OC)(F)F

Computed Properties

• Exact Mass: 200.04489933g/mol
• Monoisotopic Mass: 200.04489933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 91 °C(Press: 5 Torr)

Additional information on 1-Methoxy-3-(trifluoroprop-1-yn-1-yl)benzene

Comprehensive Overview of 1-Methoxy-3-(trifluoroprop-1-yn-1-yl)benzene (CAS No. 111727-07-2)

1-Methoxy-3-(trifluoroprop-1-yn-1-yl)benzene, with the CAS number 111727-07-2, is a specialized aromatic compound that has garnered significant attention in the fields of organic synthesis and material science. This compound, characterized by its unique trifluoropropynyl and methoxy functional groups, serves as a versatile intermediate in the development of advanced materials, pharmaceuticals, and agrochemicals. Its molecular structure, featuring a benzene ring substituted with a methoxy group and a trifluoropropynyl moiety, imparts distinct electronic and steric properties, making it valuable for precision chemical applications.

The growing interest in fluorinated compounds and alkyne derivatives has positioned 1-Methoxy-3-(trifluoroprop-1-yn-1-yl)benzene as a subject of extensive research. Fluorinated organic compounds are renowned for their stability, lipophilicity, and ability to modulate biological activity, which explains their prevalence in drug discovery. Meanwhile, the alkyne group in this compound offers reactivity for click chemistry, a technique widely employed in bioconjugation and polymer science. These attributes align with current trends in sustainable chemistry and green synthesis, where efficiency and selectivity are paramount.

From an industrial perspective, CAS 111727-07-2 is often explored for its potential in creating high-performance polymers and liquid crystals. The trifluoromethyl group enhances thermal and chemical resistance, while the methoxy group can influence mesophase behavior in liquid crystalline materials. Researchers are also investigating its role in photovoltaic applications, where fluorinated aromatics contribute to improved electron transport in organic solar cells. Such applications resonate with the global push toward renewable energy technologies.

In the pharmaceutical sector, 1-Methoxy-3-(trifluoropropynyl)benzene derivatives are studied for their bioactive potential. The compound’s ability to serve as a scaffold for kinase inhibitors or antimicrobial agents is of particular interest. Recent publications highlight its utility in fragment-based drug design, where its small size and functional groups enable precise molecular interactions. This aligns with the increasing demand for targeted therapies and personalized medicine, addressing challenges like antibiotic resistance and cancer treatment.

Synthetic methodologies for 1-Methoxy-3-(trifluoroprop-1-yn-1-yl)benzene often involve Sonogashira coupling or nucleophilic substitution reactions, reflecting advancements in catalytic processes. Innovations in flow chemistry and catalyst design have further optimized its production, reducing waste and energy consumption—a critical consideration in modern chemical manufacturing. These developments cater to the industry’s emphasis on green chemistry principles and circular economy models.

For researchers and manufacturers, sourcing high-quality CAS 111727-07-2 is essential. Analytical techniques such as GC-MS, NMR, and HPLC are routinely employed to verify purity and structural integrity. Storage recommendations typically emphasize protection from moisture and light to maintain stability, given the sensitivity of the alkyne and fluorinated groups. These practical insights address common queries from professionals seeking reliable handling protocols.

Looking ahead, the versatility of 1-Methoxy-3-(trifluoropropynyl)benzene ensures its relevance in emerging technologies. Whether in the design of smart materials, bioactive molecules, or energy-efficient syntheses, this compound exemplifies the intersection of innovation and functionality. As industries prioritize sustainability and precision, its role is poised to expand, solidifying its status as a cornerstone in advanced chemical research.